Cas no 397872-09-2 (2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-)

2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- structure
397872-09-2 structure
Product name:2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
CAS No:397872-09-2
MF:C13H10O2S
MW:230.2823
CID:299860
PubChem ID:53426170

2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
    • 4-(2-ACETYLTHIOPHEN-3-YL)BENZALDEHYDE
    • 2-Formyl-4-(4-formylphenyl)thiophene
    • 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)
    • 1823474-81-2
    • 397872-09-2
    • DTXSID20699096
    • EN300-745595
    • Inchi: InChI=1S/C12H8O2S/c13-6-9-1-3-10(4-2-9)11-5-12(7-14)15-8-11/h1-8H
    • InChI Key: DSGNUHOHEQYIKN-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C2=CSC(C=O)=C2)=CC=1)=O

Computed Properties

  • Exact Mass: 230.04000
  • Monoisotopic Mass: 230.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.4A^2
  • Tautomer Count: 2

Experimental Properties

  • PSA: 62.38000
  • LogP: 3.43020

2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Related Literature

Additional information on 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-

测试

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